Cas no 156765-34-3 (Inulasalsolide)

• Product Name: Inulasalsolide
• CAS No: 156765-34-3
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 166840
• Update Time: 2024-03-01

Inulasalsolide Chemical and Physical Properties

Names and Identifiers

• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-7-hydroxy-5-(hydroxymethyl)-1a-methyl-8-methylene-,(1aR,4Z,7R,7aR,10aS,10bR)-
• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-7-hydroxy-5-(hydroxymethyl)-1a-methyl-8-methylen
• (+)-Inulasalsolide
• Inulasalsolide
• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one,2,3,6,7,7a,8,10a,10b-octahydro-7-hydroxy-5-(hydroxymethyl)-1a-methyl-8-methylene-,[1aR-(1aR*,4Z,7R*,7aR*,10aS*,10bR*)]-

• Inchi： 1S/C15H20O5/c1-8-11-10(17)6-9(7-16)4-3-5-15(2)13(20-15)12(11)19-14(8)18/h4,10-13,16-17H,1,3,5-7H2,2H3/b9-4+/t10-,11-,12+,13+,15+/m1/s1
• InChI Key： HHQXBESKXBXHGC-DHEBOWKDSA-N
• SMILES： O1[C@H]2[C@@H]3[C@H](C(=C)C(=O)O3)[C@@H](CC(CO)=CCC[C@]12C)O |c:14|

Computed Properties

• Exact Mass: 280.131
• Monoisotopic Mass: 280.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives